N-((6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-3-(2-methoxyphenyl)propanamide

• IUPAC Name: 3-(2-methoxyphenyl)-N-[(6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]propanamide
• InChI: InChI=1S/C17H19N5O3/c1-24-13-6-4-3-5-12(13)7-9-16(23)18-11-15-20-19-14-8-10-17(25-2)21-22(14)15/h3-6,8,10H,7,9,11H2,1-2H3,(H,18,23)
• InChI Key: GSKHXTDIXOUNOV-UHFFFAOYSA-N
• Canonical SMILES: COC1=NN2C(=NN=C2CNC(=O)CCC3=CC=CC=C3OC)C=C1
• Molecular Formula: C17H19N5O3
• Molecular Weight: 341.4 g/mol

Description

N-((6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-3-(2-methoxyphenyl)propanamide is a useful research compound. Its molecular formula is C17H19N5O3 and its molecular weight is 341.371. The purity is usually 95%.
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Scientific Research Applications

Antioxidant and Anticancer Activity

Novel derivatives of propanehydrazide, including structures related to triazolopyridazine derivatives, have demonstrated promising antioxidant and anticancer activities. These compounds were more cytotoxic against human glioblastoma and triple-negative breast cancer cell lines compared to others, with certain derivatives showing antioxidant activity surpassing that of ascorbic acid (Tumosienė et al., 2020).

Anti-asthmatic Potential

Studies on condensed-azole derivatives, specifically [1,2,4]triazolo[1,5-b]pyridazine compounds, have identified potent anti-asthmatic activities. These compounds were effective in inhibiting platelet-activating factor-induced bronchoconstriction in animal models, suggesting potential applications in asthma and other respiratory conditions treatment (Kuwahara et al., 1997).

Pharmacophore-based Drug Design

Research into alpha(1)-adrenoceptor antagonists has leveraged the structural features of triazolopyridazine derivatives for drug design, aiming to discover compounds with selective blocking properties. This approach underscores the compound's relevance in developing novel therapeutics for conditions modulated by alpha(1)-adrenoceptors (Betti et al., 2002).

Structural and Computational Chemistry

Synthesis and characterization of triazole pyridazine derivatives have provided insights into their molecular structures through crystal structure analysis, DFT calculations, and Hirshfeld surface analysis. These studies are crucial for understanding the physical and chemical properties of such compounds, facilitating their application in various scientific domains (Sallam et al., 2021).